Cas no 1177093-16-1 (Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride)

• Product Name: Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride
• CAS No: 1177093-16-1
• MF: C₁₀H₂₂Cl₂N₂O₂
• MW: 273.199881076813
• CID: 1073721
• PubChem ID: 46172885
• Update Time: 2025-10-28

Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride
• F87745
• 1177093-16-1
• SY349589
• MFCD12022630
• ethyl 1-(2-aminoethyl)piperidine-4-carboxylate;dihydrochloride

• Inchi： 1S/C10H20N2O2.2ClH/c1-2-14-10(13)9-3-6-12(7-4-9)8-5-11;;/h9H,2-8,11H2,1H3;2*1H
• InChI Key： ADDHSVZNOGSADA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C1CCN(CCN)CC1)=O

Computed Properties

• Exact Mass: 272.1058333g/mol
• Monoisotopic Mass: 272.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride

Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride: A Comprehensive Overview

Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride, with the CAS number 1177093-16-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug development and medicinal research. The Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride molecule, featuring a piperidine core with ethyleneamine substitution and ester functionality, presents a versatile scaffold for the synthesis of bioactive molecules.

The piperidine ring is a common pharmacophore in many pharmaceuticals due to its ability to mimic the binding pockets of biological targets. In particular, the 1-(2-aminoethyl)piperidine moiety introduces both basic and nucleophilic functionalities, making it an attractive building block for designing molecules that can interact with various biological systems. The presence of the carboxylate ester group further enhances its reactivity, allowing for further derivatization and modification to tailor its pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in the development of new therapeutic agents. The Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride has been explored in several studies for its potential role in modulating neurological and cardiovascular pathways. Its structural features make it a promising candidate for further investigation into treatments for conditions such as depression, anxiety, and hypertension.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of derivatives of this compound. The study demonstrated that modifications to the ethyleneamine side chain could significantly alter the bioavailability and metabolic stability of the molecule. This finding underscores the importance of structural optimization in developing effective pharmaceuticals.

The dihydrochloride salt form of Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This property is particularly crucial for drug development, as poor solubility can limit the efficacy and therapeutic window of a drug.

Moreover, the compound's ability to engage with multiple biological targets has opened up avenues for its use in combination therapies. In recent years, there has been a growing interest in polypharmacology, where drugs are designed to interact with multiple targets simultaneously to achieve synergistic effects. The versatile structure of Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride makes it an ideal candidate for such approaches.

Another area where this compound shows promise is in the field of antiviral research. The unique chemical scaffold can be modified to develop inhibitors targeting viral proteases and other essential enzymes. Preliminary studies have suggested that certain derivatives exhibit inhibitory activity against viruses such as HIV and hepatitis C. These findings are particularly relevant in light of the ongoing global health challenges posed by emerging infectious diseases.

The synthesis of Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The hydrochloride salt formation is achieved through reaction with hydrochloric acid, which not only enhances stability but also improves handling properties.

In conclusion, Ethyl 1-(2-aminoethyl)piperidine-4-carboxylate dihydrochloride (CAS no. 1177093-16-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing medical challenges of our time.